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Compound of Interest

Compound Name: Methionol

Cat. No.: B020129

An In-depth Look at the Foundational Synthesis and Characterization of a Key Flavor
Compound

For researchers, scientists, and professionals in drug development, a thorough understanding
of the historical context and early research into key chemical compounds is invaluable. This
technical guide delves into the core early research surrounding 3-(Methylthio)-1-propanol, also
known as methionol, a significant volatile sulfur compound found in a variety of foods and
beverages. This document provides a detailed overview of its first reported synthesis, including
the experimental protocol and characterization data from the seminal work of the early 20th
century.

Introduction

3-(Methylthio)-1-propanol (CAS No. 505-10-2) is a naturally occurring compound that
contributes to the characteristic aroma and flavor profiles of numerous fermented products,
including wine, cheese, and soy sauce. It is a metabolite of the amino acid L-methionine,
produced by yeast during fermentation via the Ehrlich pathway. Beyond its role as a flavor
component, 3-(Methylthio)-1-propanol also serves as a reactant in the synthesis of various
organic molecules. This guide focuses on the foundational research that first described the
synthesis and properties of this important thioether.

Core Early Synthesis: The Work of Mann (1934)
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The first documented chemical synthesis of 3-(Methylthio)-1-propanol appears in a 1934
publication by F. G. Mann in the Journal of the Chemical Society. This early work provides a
fascinating glimpse into the synthetic methodologies and analytical techniques of the era.

Experimental Protocol

The synthesis of 3-(Methylthio)-1-propanol was achieved through the reaction of sodium methyl
mercaptide with ethylene chlorohydrin. The following is a detailed description of the
experimental procedure as reported:

Materials:

e Sodium ethoxide solution (prepared from sodium and absolute ethanol)
o Methyl mercaptan (methanethiol)

o Ethylene chlorohydrin (2-chloroethanol)

Procedure:

o Preparation of Sodium Methyl Mercaptide: A solution of sodium ethoxide was prepared by
dissolving a known quantity of sodium in absolute ethanol. Methyl mercaptan was then
passed through this solution until the sodium ethoxide was completely converted to sodium
methyl mercaptide. The completion of this reaction was likely determined by the cessation of
heat evolution or by testing for the absence of unreacted sodium ethoxide.

o Reaction with Ethylene Chlorohydrin: Ethylene chlorohydrin was then added to the alcoholic
solution of sodium methyl mercaptide. The reaction mixture was subsequently heated under
reflux.

o Work-up and Purification: After the reaction was complete, the ethanol was removed by
distillation. The remaining residue was then distilled to isolate the crude 3-(Methylthio)-1-
propanol. Further purification was likely achieved by fractional distillation.

Quantitative Data

The following table summarizes the quantitative data reported in the early literature for the
synthesis and characterization of 3-(Methylthio)-1-propanol.
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Reported Value (Mann,

Parameter Modern Accepted Value
1934)

Boiling Point 187-189 °C (at 760 mmHQ) 187 °C (at 760 mmHg)

Yield Not explicitly stated

Molecular Formula C4H100S C4H100S

Molecular Weight 106.19 g/mol 106.19 g/mol

Density (at 25°C) - 1.03 g/mL

Refractive Index (n20/D) - 1.49

It is important to note that early 20th-century analytical techniques were limited compared to
modern standards. Characterization would have relied heavily on physical constants such as
boiling point, elemental analysis to confirm the molecular formula, and possibly derivative
formation. Techniques like NMR and mass spectrometry were not available.

Signaling Pathways and Experimental Workflows

The synthesis of 3-(Methylthio)-1-propanol as described by Mann (1934) is a classic example
of a nucleophilic substitution reaction, specifically a Williamson ether synthesis variation for
thioethers.
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Caption: Workflow of the first reported synthesis of 3-(Methylthio)-1-propanol.

The natural formation of 3-(Methylthio)-1-propanol in yeast occurs via the Ehrlich pathway, a
metabolic route for the conversion of amino acids to higher alcohols.
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« To cite this document: BenchChem. [Early Research on 3-(Methylthio)-1-propanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020129#early-research-studies-on-3-methylthio-1-
propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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